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Compound of Interest

Compound Name: Ftbmt

Cat. No.: B607562 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction
Ftbmt, also known as TP-024, is a potent and selective agonist for the G protein-coupled

receptor 52 (GPR52).[1][2][3] GPR52 is predominantly expressed in the striatum and nucleus

accumbens, areas of the brain implicated in neuropsychiatric disorders.[4] Ftbmt's activation of

GPR52 leads to the stimulation of cAMP signaling.[4][5] Due to its antipsychotic and

procognitive properties demonstrated in rodent models, Ftbmt is a valuable tool for

neuroscience research and drug development, particularly in the study of schizophrenia.[4][5]

[6]

This document provides a detailed protocol for the proper dissolution and use of Ftbmt in cell

culture applications.
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Property Value Source

Molecular Weight 392.35 g/mol [1]

Appearance White to off-white solid N/A

Purity ≥98% [1]

Solubility (DMSO) Up to 100 mM [1]

Solubility (Ethanol) Up to 50 mM [1]

Storage Temperature -20°C

EC₅₀ 75 nM [1][3]

Experimental Protocols
Materials

Ftbmt powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, disposable serological pipettes and pipette tips

Vortex mixer

0.22 µm sterile syringe filter

Cell culture medium appropriate for the cell line being used

Personal protective equipment (gloves, lab coat, safety glasses)

Preparation of a 10 mM Ftbmt Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM Ftbmt stock solution. Adjust

volumes as needed for your specific requirements.
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Calculate the required mass of Ftbmt:

Molecular Weight (MW) of Ftbmt = 392.35 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass = 0.01 mol/L x 0.001 L x 392.35 g/mol = 0.0039235 g = 3.92 mg

Weighing Ftbmt:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh 3.92 mg of Ftbmt powder and add it to the tared microcentrifuge tube.

Dissolution in DMSO:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the Ftbmt
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Sterilization:

To ensure sterility for cell culture use, filter the 10 mM Ftbmt stock solution through a 0.22

µm sterile syringe filter into a new sterile microcentrifuge tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.
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Store the aliquots at -20°C for long-term storage. When stored at -20°C, the solution

should be used within 1 month. For storage up to 6 months, it is recommended to store at

-80°C.[7]

Preparation of Working Solutions in Cell Culture Medium
Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM Ftbmt stock solution at room temperature.

Dilution into Cell Culture Medium:

It is crucial to perform serial dilutions to avoid precipitation of Ftbmt in the aqueous culture

medium. A direct, large dilution of the DMSO stock into the medium can cause the

compound to crash out of solution.

Intermediate Dilution (Recommended): First, prepare an intermediate dilution of the Ftbmt
stock solution in cell culture medium. For example, to prepare a 1 mM intermediate

solution, dilute the 10 mM stock 1:10 in pre-warmed (37°C) cell culture medium.

Final Working Concentration: Further dilute the intermediate solution to the desired final

working concentration in your cell culture vessel. For example, to achieve a final

concentration of 1 µM in 1 mL of medium, add 1 µL of the 1 mM intermediate solution.

Gently mix the medium after adding Ftbmt to ensure a homogenous concentration.

DMSO Final Concentration: Be mindful of the final concentration of DMSO in your cell

culture, as high concentrations can be toxic to cells. Aim to keep the final DMSO

concentration below 0.1%.

Mandatory Visualization
Ftbmt Signaling Pathway
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Caption: Ftbmt activates the GPR52 receptor, leading to downstream signaling.
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Stock Solution Preparation

Cell Culture Application

1. Weigh Ftbmt Powder

2. Dissolve in DMSO

3. Sterile Filter (0.22 µm)

4. Aliquot

5. Store at -20°C

6. Thaw Aliquot

7. Prepare Intermediate Dilution
in Culture Medium

8. Prepare Final Working
Concentration in Culture

9. Treat Cells
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Caption: Workflow for preparing and using Ftbmt in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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